Cas no 6950-84-1 (1-(Naphthalen-1-yl)urea)

1-(Naphthalen-1-yl)urea is a urea derivative featuring a naphthalene substituent at the 1-position, offering unique chemical properties for research and industrial applications. Its aromatic structure enhances stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds or functionalized naphthalene derivatives. The compound's crystalline form ensures ease of handling and purification, while its well-defined molecular structure allows for precise modifications in pharmaceutical or materials science research. Its compatibility with cross-coupling and condensation reactions further broadens its utility in developing advanced molecular frameworks. Suitable for controlled reactions, it is often employed in studies requiring regioselective functionalization of polycyclic systems.
1-(Naphthalen-1-yl)urea structure
1-(Naphthalen-1-yl)urea structure
Product Name:1-(Naphthalen-1-yl)urea
CAS No:6950-84-1
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD00021444
CID:519020
PubChem ID:81387
Update Time:2025-05-27

1-(Naphthalen-1-yl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(Naphthalen-1-yl)urea
    • 1-NAPHTHYLUREA,MP 215-216DEG
    • naphthalen-1-ylurea
    • Urea, N-1-naphthalenyl-
    • NSC 65627
    • HMS2515B13
    • A866817
    • NS00036870
    • CCG-354129
    • Urea, 1-naphthalenyl-
    • 1-Naphthylurea
    • SCHEMBL79802
    • FT-0690584
    • N-1-NAPHTHALENYLUREA
    • NSC-65627
    • AKOS000156491
    • NCGC00247249-01
    • AI3-61345
    • NSC65627
    • DTXSID1075303
    • SMR000230153
    • 6950-84-1
    • .ALPHA.-NAPHTHYLUREA
    • Naphthylurea
    • N-(1-naphthyl)urea
    • 3-naphthalene-1-yl-urea
    • (naphthalen-1-yl)urea
    • .ALPHA.-NAPHTHYLCARBAMIDE
    • EINECS 230-121-6
    • CHEMBL1550615
    • EN300-115215
    • MFCD00021444
    • UNII-PJB18S9URE
    • UREA, (1-NAPHTHYL)-
    • FVSUYFWWFUVGRG-UHFFFAOYSA-N
    • NCIOpen2_000271
    • Z56760711
    • PJB18S9URE
    • naphthyl urea
    • MLS000704028
    • F87567
    • N-.ALPHA.-NAPHTHYLUREA
    • 1-(1-naphthyl)urea
    • 3-(naphthalen-1-yl)urea
    • 1-naphthalen-1-ylurea
    • naphthalen-1-yl-urea
    • ALPHA-NAPHTHYLCARBAMIDE
    • STL411829
    • DTXCID5046516
    • AQ-360/41858258
    • N-ALPHA-NAPHTHYLUREA
    • alpha-NAPHTHYLUREA
    • MDL： MFCD00021444
    • Inchi： 1S/C11H10N2O/c12-11(14)13-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H3,12,13,14)
    • InChI Key： FVSUYFWWFUVGRG-UHFFFAOYSA-N
    • SMILES： O=C(N)NC1C=CC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.1458 (rough estimate)
  • Melting Point: 219.5°C
  • Boiling Point: 320.7°C (rough estimate)
  • Refractive Index: 1.5300 (estimate)
  • PSA: 55.12000
  • LogP: 3.10370

1-(Naphthalen-1-yl)urea Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-(Naphthalen-1-yl)urea Pricemore >>

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